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Compound of Interest

Compound Name: TBC-1

Cat. No.: B15611088 Get Quote

Disclaimer: The term "TBC-1" is not uniquely identified in the provided search results. This

guide assumes "TBC" refers to 4-tert-Butylcatechol, a common laboratory chemical.

Researchers should always confirm the identity of a chemical and consult the specific Safety

Data Sheet (SDS) provided by the manufacturer before handling or disposal.

This document provides essential safety and logistical information for the proper disposal of 4-

tert-Butylcatechol (TBC), a compound used as a polymerization inhibitor and stabilizer.[1]

Adherence to these procedures is critical for ensuring personnel safety, regulatory compliance,

and environmental protection.

Immediate Safety and Handling Precautions
4-tert-Butylcatechol is harmful if swallowed or absorbed through the skin, causes severe skin

and eye burns, and may cause an allergic skin reaction.[2][3] It is also very toxic to aquatic life,

with long-lasting effects.[1][3] Therefore, proper personal protective equipment (PPE) must be

worn at all times, and all handling should be conducted in a well-ventilated area or a chemical

fume hood.

Personal Protective Equipment (PPE):

Gloves: Wear suitable protective gloves.

Eye/Face Protection: Use chemical safety goggles or a face shield.[4]
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Protective Clothing: A lab coat is required.[4]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved respirator.

[4][5]

Quantitative Data Summary
Property[1] Value

Chemical Name 4-tert-Butylcatechol

Synonyms TBC, 4-tert-Butylpyrocatechol

CAS Number 98-29-3

Molecular Formula C₁₀H₁₄O₂

Molar Mass 166.22 g/mol

Appearance
White to cream flakes or colorless needle-like

crystals.[1][2]

Melting Point 52-55 °C

Boiling Point 285 °C

Flash Point >230 °F (>110 °C)

Water Solubility 0.2 g/100 mL (25 °C)

Step-by-Step Disposal Procedures
The primary method for the disposal of TBC and TBC-contaminated materials is through an

accredited hazardous waste disposal service, typically involving incineration.[6][7] Do not

dispose of TBC down the drain or in regular trash.[6][8]

Solid TBC Waste (Unused or Expired Chemical)
Step 1: Container Labeling:

Ensure the primary waste container is clearly labeled with "Hazardous Waste," the

chemical name "4-tert-Butylcatechol," and the appropriate hazard pictograms (e.g.,
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corrosive, harmful/irritant, environmentally hazardous).[6]

Step 2: Secure Containment:

The container must be chemically compatible, leak-proof, and kept securely sealed when

not in use.[6]

Step 3: Segregation and Storage:

Store the waste container in a designated, secure hazardous waste accumulation area.

Segregate from incompatible materials such as strong oxidizing agents, alkalis, and

metals.[3][5]

Step 4: Collection:

Arrange for collection by your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal service.[6]

Liquid Waste Containing TBC
Step 1: Collection:

Collect all liquid waste containing TBC (e.g., experimental residues, rinsing solutions) in a

designated, leak-proof, and chemically compatible hazardous waste container.

Step 2: Labeling:

Clearly label the container with "Hazardous Waste," the chemical name "4-tert-

Butylcatechol," and list all solvent components with their approximate concentrations.[6]

Step 3: Storage and Disposal:

Store the sealed container in the designated hazardous waste accumulation area for

collection by your institution's EHS department.

Contaminated Labware and PPE
Step 1: Gross Decontamination:
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If practical, rinse contaminated items (e.g., glassware) with a suitable solvent to remove

the majority of the TBC residue.

Collect the resulting solvent rinseate as liquid hazardous waste.[6]

Step 2: Collection of Solid Waste:

Place all contaminated solid waste, including gloves, weighing paper, pipette tips, and

other disposable materials, into a designated hazardous waste bag or container.[6]

Step 3: Labeling and Disposal:

The container for contaminated solids must be clearly labeled as "Hazardous Waste" with

the chemical name "4-tert-Butylcatechol."[6]

This waste will be collected by EHS for incineration.[6][7]

Spill Procedures
In the event of a spill, evacuate the area if necessary. For small spills, absorb the material with

an inert substance (e.g., sand, vermiculite) and place it in a sealed container for disposal.[9] Do

not flush to the drain.[8] Report spills to your EHS department as required by institutional and

local regulations.[8]

Diagrams
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Workflow for 4-tert-Butylcatechol (TBC) Waste Disposal

Solid TBC Waste Liquid TBC Waste Contaminated Labware/PPE

Unused/Expired Solid TBC

Label as 'Hazardous Waste'
(4-tert-Butylcatechol)

Store in Secure Area

EHS Collection for Incineration

Liquid Waste containing TBC

Label as 'Hazardous Waste'
(List all components)

Store in Secure Area

EHS Collection

Contaminated Labware/PPE

Gross Decontamination (Rinse)

Collect Rinseate as Liquid Waste Collect Solids in Labeled Bag

Store in Secure Area

EHS Collection for Incineration

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 4-tert-Butylcatechol waste.

Alternative Consideration: tert-Butyl Chloride (TBC)
If "TBC-1" refers to tert-Butyl Chloride (CAS No. 507-20-0), note that it is a highly flammable

liquid and vapor.[4] Disposal procedures are broadly similar, focusing on collection by a

licensed hazardous waste service.

Key Hazards: Highly flammable liquid and vapor.[4] Vapors may form explosive mixtures with

air.
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Disposal: Collect in a sealed, properly labeled container as "Hazardous Waste," noting its

flammability. Store away from heat, sparks, and open flames in a well-ventilated, fireproof

area.[4] Arrange for pickup by your EHS department. Avoid environmental release.[4]

Always confirm the chemical identity and consult the appropriate SDS before proceeding with

any handling or disposal protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15611088?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

